Cas no 2306260-79-5 (tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate
• CAS No: 2306260-79-5
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 5272016
• Update Time: 2025-06-10

tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazaspiro[3.4]octane-5-carboxylic acid, 7-hydroxy-1-oxo-, 1,1-dimethylethyl ester
• tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C11H18N2O4/c1-10(2,3)17-9(16)13-5-7(14)4-11(13)6-12-8(11)15/h7,14H,4-6H2,1-3H3,(H,12,15)
• InChI Key： OZQYBMKBCYPPFL-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CC(O)CN2C(OC(C)(C)C)=O)CN1

Additional information on tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate

Comprehensive Overview of tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306260-79-5)

The compound tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306260-79-5) is a highly specialized spirocyclic derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a spiro[3.4]octane core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological disorders and inflammatory diseases.

One of the key features of tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate is its hydroxy and keto functional groups, which provide versatile sites for further chemical modifications. This adaptability is crucial for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in precision medicine. The compound's tert-butyl ester moiety also enhances its stability, making it suitable for high-throughput screening and combinatorial chemistry.

In recent years, the demand for spirocyclic compounds like tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate has surged due to their role in addressing drug resistance and improving pharmacokinetic properties. For instance, spirocycles are increasingly used in the development of next-generation antibiotics and anticancer agents. This aligns with the growing interest in AI-driven drug design, where computational tools are employed to predict the bioactivity of such complex structures.

The synthesis of tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate typically involves multistep organic reactions, including cyclization and esterification processes. These methods are optimized for scalability and yield efficiency, which are critical for industrial applications. Additionally, the compound's chirality and stereochemistry are carefully controlled to ensure reproducibility in preclinical studies.

From a market perspective, tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate is part of a broader trend toward fragment-based drug discovery. This approach leverages small, rigid scaffolds like spirocycles to build high-affinity ligands for challenging biological targets. As the pharmaceutical industry shifts toward personalized therapies, compounds with such modular architectures are becoming indispensable.

In conclusion, tert-butyl 7-hydroxy-3-oxo-2,5-diazaspiro[3.4]octane-5-carboxylate (CAS No. 2306260-79-5) represents a promising candidate for advancing modern drug development. Its structural complexity and functional diversity make it a focal point for researchers exploring innovative therapeutics. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in shaping the future of biomedical research.